molecular formula C12H14O3 B8458758 4-But-2-ynyloxy-1,2-dimethoxybenzene

4-But-2-ynyloxy-1,2-dimethoxybenzene

Cat. No.: B8458758
M. Wt: 206.24 g/mol
InChI Key: LYVZIARJWLMUFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-But-2-ynyloxy-1,2-dimethoxybenzene (verbutin) is a synthetic aromatic compound characterized by a 1,2-dimethoxybenzene core substituted with a but-2-ynyloxy group at the 4-position. Its structure includes a chiral carbon in the but-2-ynyloxy chain, distinguishing it from simpler alkyl or allyl derivatives . Synthesized from catechol via methylation, acetylation, catalytic reduction, and condensation with propargyl alcohol, verbutin exhibits low toxicity and serves as a synergist in agrochemical applications. Notably, it enhances the biocontrol activity of insecticides by over 50% when combined with miecanying-I EC, demonstrating its utility in sustainable pest management .

Properties

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

4-but-2-ynoxy-1,2-dimethoxybenzene

InChI

InChI=1S/C12H14O3/c1-4-5-8-15-10-6-7-11(13-2)12(9-10)14-3/h6-7,9H,8H2,1-3H3

InChI Key

LYVZIARJWLMUFS-UHFFFAOYSA-N

Canonical SMILES

CC#CCOC1=CC(=C(C=C1)OC)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

The table below highlights structural differences between verbutin and related 1,2-dimethoxybenzene derivatives:

Compound Name Substituent at 4-Position Functional Groups/Features
4-But-2-ynyloxy-1,2-dimethoxybenzene But-2-ynyloxy (CH₂C≡C-O-) Chiral center, alkynyl group
4-Allyl-1,2-dimethoxybenzene Allyl (CH₂CH=CH₂) Terminal double bond
4-Ethenyl-1,2-dimethoxybenzene Ethenyl (CH₂=CH-) Vinyl group
4-Ethyl-1,2-dimethoxybenzene Ethyl (CH₂CH₃) Saturated alkyl chain
4-Bromo-1,2-dimethoxybenzene Bromo (Br) Electrophilic halogen substituent

Industrial and Ecological Relevance

  • Verbutin : Marketed for agricultural use due to cost-effective synthesis and high yield .
  • 4-Ethenyl and 4-Ethyl Derivatives : Key flavor markers in fermented beverages and teas .

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